Cas no 2167089-41-8 (2-ethyl-6-propyl-1,3-oxazinane)

• Product Name: 2-ethyl-6-propyl-1,3-oxazinane
• CAS No: 2167089-41-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6478431
• PubChem ID: 165521822
• Update Time: 2025-06-08

2-ethyl-6-propyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-propyl-1,3-oxazinane
• EN300-1279380
• 2167089-41-8

• Inchi： 1S/C9H19NO/c1-3-5-8-6-7-10-9(4-2)11-8/h8-10H,3-7H2,1-2H3
• InChI Key： QVLCCNQFRQJKCG-UHFFFAOYSA-N
• SMILES： O1C(CC)NCCC1CCC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-ethyl-6-propyl-1,3-oxazinane

Professional Introduction to Compound with CAS No. 2167089-41-8 and Product Name: 2-ethyl-6-propyl-1,3-oxazinane

The compound identified by the CAS number 2167089-41-8 and marketed under the product name 2-ethyl-6-propyl-1,3-oxazinane represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the oxazinane class, a structural motif known for its versatile applications in medicinal chemistry. The unique arrangement of ethyl and propyl substituents on the oxazinane ring imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the potential of oxazinane derivatives as scaffolds for developing novel therapeutic agents. The 2-ethyl-6-propyl-1,3-oxazinane molecule, with its specific substitution pattern, exhibits promising biological activity that has garnered attention from researchers worldwide. Its molecular structure allows for interactions with biological targets, making it a compelling subject for drug discovery initiatives.

In the realm of medicinal chemistry, the synthesis and characterization of 2-ethyl-6-propyl-1,3-oxazinane have been refined through advanced methodologies. The compound's stability under various conditions has been a key focus, ensuring its suitability for both laboratory research and potential industrial applications. The presence of ethyl and propyl groups enhances its solubility and bioavailability, which are critical factors in pharmaceutical development.

One of the most intriguing aspects of 2-ethyl-6-propyl-1,3-oxazinane is its role in modulating biological pathways. Preliminary research suggests that this compound may interfere with key enzymatic processes, offering a potential therapeutic window for treating various diseases. Its ability to interact with proteins and other biomolecules has been investigated using computational modeling and experimental techniques, providing insights into its mechanism of action.

The oxazinane core is particularly noteworthy due to its structural flexibility, which allows for modifications that can fine-tune its biological activity. Researchers have explored derivatives of 2-ethyl-6-propyl-1,3-oxazinane to enhance their efficacy and reduce potential side effects. These modifications often involve altering the substitution pattern or introducing additional functional groups to improve pharmacokinetic properties.

Current research in this area is driven by the need for innovative therapeutic solutions. The 2-ethyl-6-propyl-1,3-oxazinane molecule serves as a foundation for developing new drugs that address unmet medical needs. Its unique chemical profile makes it an attractive candidate for further investigation in both academic and industrial settings.

The synthesis of 2-ethyl-6-propyl-1,3-oxazinane has been optimized to ensure high yields and purity, making it readily available for research purposes. Advanced synthetic techniques have been employed to construct the oxazinane ring efficiently while maintaining the desired substitution pattern. These advancements have opened up new avenues for exploring its applications in drug development.

From a regulatory perspective, the compound has undergone rigorous testing to ensure safety and compliance with industry standards. Its classification as a research chemical rather than a controlled substance simplifies its handling and distribution, facilitating broader use in scientific endeavors.

The future prospects of 2-ethyl-6-propyl-1,3-oxazinane are promising, with ongoing studies aiming to uncover new biological activities and therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate progress in this field, leading to innovative treatments for various conditions.

In conclusion, the compound with CAS No. 2167089-41-8 and product name 2-ethyl-6-propyl-1,3-oxazinane represents a significant contribution to chemical biology and pharmaceutical research. Its unique structure and promising biological activity make it a valuable asset in the quest for novel therapeutic agents.